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Compound of Interest

Compound Name: 1,4-Diacetoxybutane

Cat. No.: B3422659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,4-Diacetoxybutane
(CAS No. 628-67-1), a chemical intermediate with applications in various research and

development settings. Due to the limited availability of direct toxicological data for 1,4-
Diacetoxybutane, this document incorporates information on its principal metabolite, 1,4-

Butanediol, to provide a more complete safety profile. Adherence to the protocols and

recommendations outlined herein is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,4-Diacetoxybutane is presented

in Table 1. This data is essential for the proper design of experiments and for understanding the

substance's behavior under various conditions.
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Property Value Reference

Molecular Formula C₈H₁₄O₄ [1]

Molecular Weight 174.19 g/mol [1]

Appearance Colorless liquid [2]

Melting Point 12 - 15 °C [3]

Boiling Point 229 - 230 °C [4]

Flash Point 105.2 °C (estimated) [4]

Specific Gravity 1.048 g/cm³

Water Solubility Miscible [5]

Toxicological Data
Direct and comprehensive toxicological studies on 1,4-Diacetoxybutane are not readily

available in published literature. However, upon ingestion or metabolic action, it is anticipated

to hydrolyze to 1,4-Butanediol. Therefore, understanding the toxicology of 1,4-Butanediol is

paramount for assessing the potential hazards of 1,4-Diacetoxybutane.

1,4-Butanediol is rapidly absorbed and metabolized in the body to gamma-hydroxybutyrate

(GHB), a psychoactive substance with depressant effects on the central nervous system.[6][7]

[8] Acute toxicity associated with 1,4-Butanediol ingestion can lead to a range of adverse

effects, including vomiting, incontinence, agitation, respiratory depression, and in severe cases,

death.[6][9]

Acute Toxicity Data for 1,4-Butanediol (Metabolite)
The following table summarizes the available acute toxicity data for 1,4-Butanediol.
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Route of Exposure Species
LD50 (Lethal Dose,
50%)

Reference

Oral Rat 1525 - 1830 mg/kg [3][10]

Oral Mouse 1650 - 2062 mg/kg [3]

Oral Guinea Pig 1200 mg/kg [3]

Oral Rabbit 2531 mg/kg [3]

Dermal Rat >5000 mg/kg [10]

Irritation Data for 1,4-Butanediol (Metabolite)
Type of Irritation Finding Reference

Skin Irritation
Considered to be at most a

slight irritant.
[10]

Eye Irritation
Considered to be at most a

slight irritant.
[10]

Respiratory Tract Irritation
Considered to be at most a

slight irritant.
[10]

Experimental Protocols for Safety Assessment
For a comprehensive safety assessment of 1,4-Diacetoxybutane, standardized experimental

protocols should be followed. The Organization for Economic Co-operation and Development

(OECD) provides guidelines for the testing of chemicals that are widely accepted by regulatory

bodies.

Acute Oral Toxicity Study (Adapted from OECD
Guideline 420, 423, or 425)
This study is designed to determine the short-term toxic effects of a single oral dose of 1,4-
Diacetoxybutane.

Methodology:
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Test Animals: Healthy, young adult laboratory rodents (rats are preferred) are used.[11]

Animals are acclimatized to laboratory conditions before the study.

Dosage: A series of fixed dose levels are used. The starting dose is selected based on

available information on structurally related chemicals.[12]

Administration: The test substance is administered by gavage in a single dose. Animals are

fasted before dosing.[11][12]

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[12]

Endpoint: The primary endpoint is the identification of a dose that causes evident toxicity or

mortality, which allows for classification of the substance according to the Globally

Harmonised System (GHS).[13]

In Vitro Skin Irritation Test (Adapted from OECD
Guideline 439)
This in vitro test uses a reconstructed human epidermis (RhE) model to assess the skin

irritation potential of 1,4-Diacetoxybutane, reducing the need for animal testing.[1][14]

Methodology:

Test System: A commercially available, validated RhE model is used.[1]

Application: A small amount of the test substance is applied topically to the surface of the

RhE tissue.[1]

Exposure and Incubation: The tissue is exposed to the substance for a defined period, after

which it is rinsed and incubated.[15]

Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT

assay). A reduction in cell viability below a certain threshold indicates that the substance is

an irritant.[14][15]
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Acute Eye Irritation/Corrosion Test (Adapted from OECD
Guideline 405)
This test evaluates the potential of 1,4-Diacetoxybutane to cause eye irritation or corrosion. A

weight-of-evidence analysis of existing data should be performed before conducting in vivo

testing.[16]

Methodology:

Test Animals: Albino rabbits are the preferred species.[16]

Procedure: A single dose of the test substance is applied to one eye of the animal, with the

other eye serving as a control.[16]

Observation: The eyes are examined at specific intervals for signs of irritation, including

redness, swelling, and discharge, as well as corneal and iridial lesions. The reversibility of

any observed effects is also assessed.[17]

Endpoint: The severity and persistence of eye lesions are scored to classify the substance's

irritation potential.[16]

Signaling Pathways and Experimental Workflows
Proposed Metabolic Pathway of 1,4-Diacetoxybutane
The primary metabolic pathway of 1,4-Diacetoxybutane is expected to involve its hydrolysis to

1,4-Butanediol, which is then further metabolized.

1,4-Diacetoxybutane 1,4-ButanediolHydrolysis gamma-Hydroxybutyrate (GHB)Metabolism (Alcohol & Aldehyde Dehydrogenase) Central Nervous System Effects

Click to download full resolution via product page

Caption: Proposed metabolic pathway of 1,4-Diacetoxybutane.

Standard Laboratory Handling Workflow
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A standardized workflow for handling 1,4-Diacetoxybutane in a laboratory setting is crucial to

minimize exposure and ensure safety.
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Caption: Standard workflow for handling 1,4-Diacetoxybutane.

Emergency Response for a Chemical Spill
In the event of a chemical spill, a clear and logical response is necessary to ensure the safety

of all laboratory personnel.
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Caption: Emergency response workflow for a chemical spill.

Handling and Storage
Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[13]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

any signs of degradation before use.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or tasks with a high risk of splashing, consider additional protective clothing.[13]

Respiratory Protection: Under normal laboratory conditions with adequate ventilation (i.e., in

a chemical fume hood), respiratory protection is not typically required. If vapors or aerosols

are generated outside of a fume hood, a respirator may be necessary.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the laboratory.[18]

Wash hands thoroughly after handling.[2]

Keep containers tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[2]

Keep containers tightly sealed to prevent moisture absorption and contamination.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[19]

Firefighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Specific Hazards: When heated, 1,4-Diacetoxybutane may decompose and emit acrid

smoke and fumes.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Minor Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

suitable container for disposal.[20] Clean the spill area with soap and water.

Major Spills: Evacuate the area and prevent entry.[21] If the spill is flammable, eliminate all

ignition sources.[22] Contact your institution's emergency response team.

Disposal Considerations
Dispose of waste in accordance with all applicable federal, state, and local regulations. Do not

allow the chemical to enter drains or waterways.[20]
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This technical guide is intended to provide essential safety and handling information for 1,4-
Diacetoxybutane. It is not a substitute for a thorough understanding of the material's

properties and the implementation of a comprehensive laboratory safety program. Always

consult the most up-to-date Safety Data Sheet (SDS) before working with this or any other

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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